Cas no 896318-20-0 (N-(2-ethoxyphenyl)-2-{5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-{5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 896318-20-0
• MF: C₂₃H₂₃N₅O₃S
• MW: 449.525423288345
• CID: 6208764
• PubChem ID: 18573954
• Update Time: 2025-07-20

N-(2-ethoxyphenyl)-2-{5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-{5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• 896318-20-0
• N-(2-ethoxyphenyl)-2-((5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• AKOS016383777
• F2563-1069
• N-(2-ethoxyphenyl)-2-[[5-(3-methoxyphenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• N-(2-ethoxyphenyl)-2-{[5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Inchi： 1S/C23H23N5O3S/c1-3-31-20-12-5-4-11-19(20)24-21(29)16-32-23-26-25-22(28(23)27-13-6-7-14-27)17-9-8-10-18(15-17)30-2/h4-15H,3,16H2,1-2H3,(H,24,29)
• InChI Key： WRZCJPXDLUHZQZ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1OCC)=O)C1=NN=C(C2C=CC=C(C=2)OC)N1N1C=CC=C1

Computed Properties

• Exact Mass: 449.15216079g/mol
• Monoisotopic Mass: 449.15216079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-(2-ethoxyphenyl)-2-{5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Professional Introduction to N-(2-ethoxyphenyl)-2-{5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 896318-20-0)

N-(2-ethoxyphenyl)-2-{5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 896318-20-0, represents a convergence of multiple advanced chemical moieties, making it a promising candidate for further research and development in medicinal chemistry.

The molecular structure of N-(2-ethoxyphenyl)-2-{5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide incorporates several key functional groups that contribute to its potential biological activity. The presence of an acetamide moiety suggests possible interactions with biological targets such as enzymes and receptors, while the ethoxy and methoxy substituents on the aromatic rings can influence solubility and metabolic stability. Additionally, the triazole ring is a well-known pharmacophore in drug design, often associated with antifungal and anti-inflammatory properties.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The triazole sulfanyl group in this molecule adds a layer of complexity that may enhance its binding affinity to specific biological targets. This structural feature has been explored in various research studies, demonstrating its potential in modulating biological pathways relevant to diseases such as cancer and inflammatory disorders.

The synthesis of N-(2-ethoxyphenyl)-2-{5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework efficiently. These synthetic strategies are critical for producing derivatives that can be further evaluated for their pharmacological properties.

The pharmacological potential of this compound has been investigated in several preclinical studies. Researchers have focused on its interaction with enzymes and receptors involved in pain signaling, neurodegenerative diseases, and metabolic disorders. The presence of multiple aromatic rings and heterocyclic moieties suggests that this compound may exhibit multiple modes of action, making it a versatile candidate for drug development.

Evaluation of the compound's pharmacokinetic properties is also essential for determining its suitability for therapeutic use. Studies have indicated that the ethoxy and methoxy groups may influence metabolic pathways, affecting the compound's bioavailability and duration of action. Understanding these parameters is crucial for optimizing dosing regimens and minimizing potential side effects.

In addition to its pharmacological significance, N-(2-ethoxyphenyl)-2-{5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide represents an important advancement in the field of medicinal chemistry. Its unique structural features make it a valuable scaffold for designing new drugs with improved efficacy and reduced toxicity. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play a pivotal role in the development of next-generation pharmaceuticals.

The future direction of research on N-(2-ethoxyphenyl)-2-{5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide will likely focus on optimizing its chemical structure for better pharmacological outcomes. This may involve modifying substituents on the aromatic rings or exploring new synthetic routes to enhance yield and purity. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications.

In conclusion, N-(2-ethoxyphenyl)-2-{5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yll)}-4H-ltriazol-lSulfanyl}acetamide (CAS No. 89631820) is a promising compound with significant potential in pharmaceutical research. Its complex molecular structure and diverse functional groups make it an attractive candidate for further investigation into various therapeutic areas. As advancements continue to be made in synthetic chemistry and drug discovery technologies, this compound is poised to contribute to the development of innovative treatments for human diseases.